ethyl 3-amino-2-benzoyl-3-(isopropylamino)acrylate

• IUPAC Name: ethyl (Z)-3-hydroxy-3-phenyl-2-(N'-propan-2-ylcarbamimidoyl)prop-2-enoate
• InChI: InChI=1S/C15H20N2O3/c1-4-20-15(19)12(14(16)17-10(2)3)13(18)11-8-6-5-7-9-11/h5-10,18H,4H2,1-3H3,(H2,16,17)/b13-12-
• InChI Key: WRTFDGWATCVSFW-SEYXRHQNSA-N
• Canonical SMILES: CCOC(=O)C(=C(C1=CC=CC=C1)O)C(=NC(C)C)N
• Isomeric SMILES: CCOC(=O)/C(=C(/C1=CC=CC=C1)\O)/C(=NC(C)C)N
• Molecular Formula: C15H20N2O3
• Molecular Weight: 276.33 g/mol

Description

Ethyl 3-amino-2-benzoyl-3-(isopropylamino)acrylate, also known as EAB-I, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a derivative of ethyl acrylate, which is widely used in the production of polymers, adhesives, and coatings. EAB-I is synthesized by reacting ethyl acrylate with benzoyl chloride and isopropylamine. In

Mechanism of Action

The mechanism of action of ethyl 3-amino-2-benzoyl-3-(isopropylamino)acrylate is not fully understood. However, it has been shown to inhibit the activity of the AKT and NF-κB pathways. AKT is a protein kinase that plays a key role in the regulation of cell growth and survival. NF-κB is a transcription factor that regulates the expression of genes involved in the immune response and inflammation.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. In vitro studies have shown that it inhibits the growth of cancer cells by inducing apoptosis, or programmed cell death. It has also been shown to inhibit the production of inflammatory cytokines and chemokines in vitro. In vivo studies have shown that this compound has anti-tumor and anti-inflammatory effects in animal models.

Advantages and Limitations for Lab Experiments

Ethyl 3-amino-2-benzoyl-3-(isopropylamino)acrylate has several advantages for lab experiments. It is relatively easy to synthesize and has a high yield. It is also stable under normal laboratory conditions. However, there are some limitations to its use in lab experiments. It is a highly reactive compound and must be handled with care. It is also relatively expensive compared to other compounds.

Future Directions

There are several potential future directions for research on ethyl 3-amino-2-benzoyl-3-(isopropylamino)acrylate. In the field of medicinal chemistry, further studies could be conducted to explore its anti-tumor and anti-inflammatory properties. In addition, studies could be conducted to investigate its potential as a therapeutic agent for other diseases, such as neurodegenerative disorders. In the field of materials science, this compound could be further studied for its potential applications in the production of polymer-based materials. Finally, further studies could be conducted to optimize the synthesis method for this compound to improve its yield and reduce its cost.

Synthesis Methods

The synthesis of ethyl 3-amino-2-benzoyl-3-(isopropylamino)acrylate involves a three-step reaction process. Firstly, ethyl acrylate is reacted with benzoyl chloride to form ethyl 2-benzoyl-3-oxobutanoate. Secondly, isopropylamine is added to the reaction mixture to form ethyl 3-(isopropylamino)-2-benzoyl-3-oxobutanoate. Finally, the product is dehydrated to obtain this compound. The yield of this reaction is approximately 70%.

Scientific Research Applications

Ethyl 3-amino-2-benzoyl-3-(isopropylamino)acrylate has been studied extensively for its potential applications in various fields. In the field of medicinal chemistry, it has been shown to have anti-tumor properties by inhibiting the activity of the protein kinase B (AKT) pathway. This pathway is involved in the growth and survival of cancer cells. This compound has also been shown to have anti-inflammatory properties by inhibiting the activity of the nuclear factor kappa B (NF-κB) pathway. This pathway is involved in the production of inflammatory cytokines and chemokines. In addition, this compound has been studied for its potential applications in the field of materials science. It has been shown to be a promising candidate for the production of polymer-based materials due to its unique chemical structure.